Cas no 885957-50-6 (2-(2,3-dimethoxyphenyl)ethanimidamide)

• Product Name: 2-(2,3-dimethoxyphenyl)ethanimidamide
• CAS No: 885957-50-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD05662993
• CID: 1089886
• PubChem ID: 4325526
• Update Time: 2025-05-20

2-(2,3-dimethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dimethoxyphenyl)acetimidamide
• 2-(2,3-Dimethoxy-Phenyl)-Acetamidine
• 2-(2,3-dimethoxyphenyl)ethanimidamide
• DTXSID00401952
• AKOS006294686
• 885957-50-6
• EN300-1999899

• MDL： MFCD05662993
• Inchi： 1S/C10H14N2O2/c1-13-8-5-3-4-7(6-9(11)12)10(8)14-2/h3-5H,6H2,1-2H3,(H3,11,12)
• InChI Key： JWUAHYOXHXYHIW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CC(=N)N)OC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(2,3-dimethoxyphenyl)ethanimidamide

Introduction to 2-(2,3-dimethoxyphenyl)ethanimidamide (CAS No. 885957-50-6) in Modern Chemical Biology

2-(2,3-dimethoxyphenyl)ethanimidamide, identified by the chemical identifier CAS No. 885957-50-6, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of dimethoxyphenyl and ethanimidamide functional groups imparts distinct chemical properties that make it a valuable candidate for further exploration.

The dimethoxyphenyl moiety, a derivative of an aromatic ring substituted with two methoxy groups, contributes to the compound's solubility and reactivity. This feature is particularly relevant in the context of bioavailability and interaction with biological targets. On the other hand, the ethanimidamide component introduces a carbonyl group adjacent to an amide linkage, which is known to participate in hydrogen bonding and salt formation. These characteristics make 2-(2,3-dimethoxyphenyl)ethanimidamide a versatile scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the dimethoxyphenyl group. Studies have demonstrated that this moiety can modulate various biological pathways by interacting with enzymes and receptors. For instance, derivatives of dimethoxyphenyl have been investigated for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier. The ethanimidamide component further enhances the compound's potential by providing a site for further functionalization, allowing researchers to tailor its properties for specific applications.

One of the most compelling aspects of 2-(2,3-dimethoxyphenyl)ethanimidamide is its potential in the development of novel therapeutic agents. The combination of the dimethoxyphenyl and ethanimidamide groups creates a molecule that can exhibit multiple modes of action. This multifunctionality is highly desirable in drug design, as it can lead to more effective and less toxic treatments. Current research is focusing on synthesizing analogs of this compound to optimize its pharmacokinetic and pharmacodynamic profiles.

The synthesis of 2-(2,3-dimethoxyphenyl)ethanimidamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing compounds that are suitable for preclinical and clinical studies. The growing sophistication of synthetic chemistry has enabled the preparation of increasingly complex molecules like 2-(2,3-dimethoxyphenyl)ethanimidamide, opening new avenues for drug discovery.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-(2,3-dimethoxyphenyl)ethanimidamide at the molecular level. Molecular docking studies have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These simulations provide valuable insights into the binding affinity and mechanism of action of potential drugs. By integrating experimental data with computational models, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The potential applications of 2-(2,3-dimethoxyphenyl)ethanimidamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a suitable candidate for use in materials science and nanotechnology. For example, derivatives of this compound have been explored as building blocks for self-assembling structures due to their ability to form stable aggregates. These structures could have applications in drug delivery systems, where precise control over molecular interactions is crucial.

In conclusion, 2-(2,3-dimethoxyphenyl)ethanimidamide (CAS No. 885957-50-6) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its structural features, including the dimethoxyphenyl and ethanimidamide moieties, contribute to its versatility and potential as a therapeutic agent or material component. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and technological innovation.